2-Fluoro-2-(4-iodophenyl)propan-1-amine
Overview
Description
“2-Fluoro-2-(4-iodophenyl)propan-1-amine” is a chemical compound that is used in scientific research for its diverse applications, including drug development, organic synthesis, and molecular imaging techniques. It is structurally similar to 4-Fluoroamphetamine, a stimulant of the phenethylamine class .
Scientific Research Applications
Cancer Therapeutics
This compound is a key intermediate in the synthesis of Trametinib , a drug used for treating patients with unresectable or metastatic melanoma with BRAF V600E or V600K mutations . The compound’s role in the development of kinase inhibitors highlights its importance in cancer pharmacotherapy.
Process-Related Impurities Study
In the pharmaceutical industry, understanding and controlling process-related impurities is crucial2-Fluoro-2-(4-iodophenyl)propan-1-amine is involved in the synthesis of Trametinib, where its impurities can significantly impact the quality of the drug product . Research into these impurities aids in ensuring drug safety and efficacy.
Analytical Chemistry
The compound is used to study analytical parameters such as linearity, specificity, accuracy, limit of detection (LOD), and limit of quantification (LOQ). These studies are essential for the validation of analytical procedures in drug development .
Synthetic Chemistry
As a building block in organic synthesis, this compound is utilized to create complex molecules. Its presence in the synthesis of various pyridopyrimidine derivatives, which have therapeutic potential, underscores its versatility in synthetic chemistry .
Molecular Imaging Techniques
Due to its unique structural properties, 2-Fluoro-2-(4-iodophenyl)propan-1-amine can be used in molecular imaging techniques. This application is particularly useful in the visualization of biological processes at the molecular level.
Drug Development
This compound’s diverse applications in drug development stem from its ability to be incorporated into a variety of drug molecules. Its role in the development of new therapies is backed by numerous publications and clinical trials .
properties
IUPAC Name |
2-fluoro-2-(4-iodophenyl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FIN/c1-9(10,6-12)7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDIKWYATCBJREJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)(C1=CC=C(C=C1)I)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-2-(4-iodophenyl)propan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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